Cas no 42904-05-2 (2-sulfanylcyclohexan-1-one)

2-Sulfanylcyclohexan-1-one is a cyclic ketone derivative featuring a sulfhydryl (-SH) group at the 2-position, making it a versatile intermediate in organic synthesis. Its structure allows for selective functionalization, particularly in the preparation of heterocyclic compounds and thiol-containing derivatives. The compound’s reactivity is advantageous in pharmaceutical and agrochemical research, where it serves as a precursor for sulfur-based bioactive molecules. Its stability under controlled conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The presence of both carbonyl and thiol functionalities enables diverse chemical transformations, including nucleophilic additions and condensation reactions, making it a valuable building block in fine chemical synthesis.

2-sulfanylcyclohexan-1-one structure

Product Name:2-sulfanylcyclohexan-1-one

CAS No:42904-05-2

MF:C₆H₁₀OS

MW:130.208000659943

MDL:MFCD24688336

CID:2638517

PubChem ID:12263090

Update Time:2025-06-08

2-sulfanylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-sulfanylcyclohexan-1-one
- 2-mercaptocyclohexanone
- 2-thiocyclohexanone
- SCHEMBL822956
- 42904-05-2
- EN300-378762
- MDL： MFCD24688336
- Inchi： 1S/C6H10OS/c7-5-3-1-2-4-6(5)8/h6,8H,1-4H2
- InChI Key： GSDIICCYVAIIOY-UHFFFAOYSA-N
- SMILES： SC1C(CCCC1)=O

Computed Properties

Exact Mass: 130.04523611g/mol
Monoisotopic Mass: 130.04523611g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 18.1Å²

2-sulfanylcyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-378762-0.05g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	0.05g	$493.0	2023-08-31
Enamine	EN300-378762-0.1g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	0.1g	$644.0	2023-08-31
Enamine	EN300-378762-0.25g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	0.25g	$920.0	2023-08-31
Enamine	EN300-378762-0.5g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	0.5g	$1449.0	2023-08-31
Enamine	EN300-378762-1.0g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	1g	$0.0	2023-06-07
Enamine	EN300-378762-2.5g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	2.5g	$3641.0	2023-08-31
Enamine	EN300-378762-5.0g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	5.0g	$5387.0	2023-03-02
Enamine	EN300-378762-10.0g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	10.0g	$7988.0	2023-03-02
Enamine	EN300-378762-1g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	1g	$1857.0	2023-08-31
Enamine	EN300-378762-5g	2-sulfanylcyclohexan-1-one	42904-05-2	85%	5g	$5387.0	2023-08-31